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Compound of Interest

Compound Name: Terbinafine-d3(N-methyl-d3)

CAS No.: 1133210-36-2

Cat. No.: B602554 Get Quote

Terbinafine is a widely prescribed antifungal agent used to treat a variety of dermatological

infections. Accurate quantification of terbinafine in biological matrices, such as plasma or

serum, is crucial for therapeutic drug monitoring (TDM), pharmacokinetic studies, and

bioequivalence trials. Liquid chromatography coupled with tandem mass spectrometry (LC-

MS/MS) has become the gold standard for bioanalytical assays due to its high sensitivity,

selectivity, and speed.

A key challenge in LC-MS/MS-based quantification is mitigating matrix effects and variabilities

in sample preparation and instrument response. The use of a stable isotope-labeled internal

standard (SIL-IS) is the most effective strategy to address these issues. An ideal SIL-IS is

chemically identical to the analyte but has a different mass, allowing it to co-elute with the

analyte and experience similar ionization effects, thus providing a reliable means for accurate

quantification. Terbinafine-d3(N-methyl-d3) is a deuterated analog of terbinafine that serves

as an excellent internal standard for this purpose. Its physicochemical properties closely mimic

those of the parent drug, ensuring it behaves similarly throughout the analytical process.

This application note provides a comprehensive and validated protocol for the quantification of

terbinafine in human plasma using Terbinafine-d3(N-methyl-d3) as an internal standard with

LC-MS/MS. The methodologies described herein are grounded in established bioanalytical

method validation guidelines from regulatory bodies such as the U.S. Food and Drug

Administration (FDA).
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Materials and Reagents
Analytes and Internal Standard:

Terbinafine hydrochloride (Reference Standard)

Terbinafine-d3(N-methyl-d3) (Internal Standard)

Chemicals and Solvents:

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Water (Type I, ultrapure)

Biological Matrix:

Human plasma (K2EDTA)

Consumables:

Microcentrifuge tubes (1.5 mL)

Pipette tips

HPLC or UPLC vials with inserts

Syringe filters (0.22 µm, PTFE or PVDF)

Instrumentation
Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-

high-performance liquid chromatography (UPLC) system capable of gradient elution.
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Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Data System: Chromatography and mass spectrometry data acquisition and processing

software.

Experimental Protocols
Preparation of Stock and Working Solutions

Primary Stock Solutions (1 mg/mL):

Accurately weigh approximately 1 mg of terbinafine hydrochloride and Terbinafine-d3(N-
methyl-d3) into separate volumetric flasks.

Dissolve in methanol to a final concentration of 1 mg/mL.

Working Standard Solutions:

Prepare a series of terbinafine working standard solutions by serial dilution of the primary

stock solution with a 50:50 (v/v) mixture of methanol and water. These will be used to

spike the plasma for the calibration curve.

Internal Standard Working Solution (100 ng/mL):

Dilute the Terbinafine-d3(N-methyl-d3) primary stock solution with a 50:50 (v/v) mixture

of methanol and water to a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation
Protein precipitation is a rapid and effective method for extracting terbinafine from plasma

samples.

Sample Aliquoting: Pipette 100 µL of plasma sample (calibration standard, quality control, or

unknown) into a 1.5 mL microcentrifuge tube.

Internal Standard Spiking: Add 25 µL of the 100 ng/mL Terbinafine-d3(N-methyl-d3)
working solution to each tube.
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Protein Precipitation: Add 300 µL of acetonitrile to each tube.

Vortexing: Vortex mix the samples vigorously for 1 minute to ensure complete protein

precipitation.

Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the

precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a

gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition

(e.g., 80:20 water:acetonitrile with 0.1% formic acid).

Filtration and Transfer: Filter the reconstituted sample through a 0.22 µm syringe filter into an

LC vial for analysis.
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Sample Preparation Workflow

1. Aliquot 100 µL Plasma

2. Add 25 µL IS Solution

3. Add 300 µL Acetonitrile

4. Vortex Mix (1 min)

5. Centrifuge (14,000 rpm, 10 min)

6. Transfer Supernatant

7. Evaporate to Dryness

8. Reconstitute in Mobile Phase

9. Filter and Inject

Click to download full resolution via product page

Caption: Workflow for plasma sample preparation using protein precipitation.
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LC-MS/MS Method
The following are typical starting conditions and can be optimized for the specific

instrumentation used.

Table 1: Chromatographic Conditions

Parameter Condition

Column C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient See Table 2

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Table 2: Gradient Elution Program

Time (min) % Mobile Phase B

0.0 20

2.5 95

3.5 95

3.6 20

5.0 20

Table 3: Mass Spectrometric Conditions
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 400°C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

MRM Transitions See Table 4

Table 4: MRM Transitions and Parameters

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

Terbinafine 292.2 141.1 30 25

Terbinafine-d3 295.2 141.1 30 25

Method Validation
A comprehensive validation of the bioanalytical method should be performed in accordance

with regulatory guidelines.
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Bioanalytical Method Validation Parameters

Selectivity & Specificity

Linearity & Range

Accuracy

Precision (Intra- & Inter-day)

Extraction Recovery

Matrix Effect

Stability (Freeze-thaw, Short-term, Long-term, Post-preparative)

Click to download full resolution via product page

Caption: Key parameters for bioanalytical method validation.

Table 5: Acceptance Criteria for Method Validation
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Parameter Acceptance Criteria

Linearity Correlation coefficient (r²) ≥ 0.99

Accuracy

The mean value should be within ±15% of the

nominal value, except at the Lower Limit of

Quantification (LLOQ), where it should not

deviate by more than ±20%.

Precision

The coefficient of variation (CV) should not

exceed 15%, except for the LLOQ, where it

should not exceed 20%.

Selectivity

No significant interfering peaks at the retention

time of the analyte and internal standard in

blank plasma samples.

Stability

Analyte stability should be demonstrated under

various storage and processing conditions, with

results within ±15% of the nominal

concentration.

Results and Discussion
A successful validation will demonstrate that the method is reliable, reproducible, and accurate

for the intended purpose. The use of Terbinafine-d3(N-methyl-d3) as the internal standard is

critical for achieving this. The co-eluting nature of the SIL-IS with the analyte ensures that any

variations in sample preparation, injection volume, or ionization efficiency are compensated for,

leading to a consistent peak area ratio between the analyte and the internal standard.

The choice of MRM transitions is crucial for selectivity. The transition for terbinafine (292.2 →

141.1) and its deuterated analog (295.2 → 141.1) are specific and provide excellent sensitivity.

The shared product ion further confirms the structural similarity and fragmentation pathway,

reinforcing the suitability of Terbinafine-d3 as an internal standard.

During method development, it is important to assess for potential matrix effects. This can be

done by comparing the response of the analyte in post-extraction spiked plasma with the
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response in a neat solution. The internal standard should effectively track and normalize any

ion suppression or enhancement observed.

Conclusion
This application note provides a robust and reliable LC-MS/MS method for the quantification of

terbinafine in human plasma. The use of Terbinafine-d3(N-methyl-d3) as an internal standard

is a cornerstone of this method, ensuring high accuracy and precision by correcting for

analytical variability. The detailed protocols for sample preparation, chromatographic

separation, and mass spectrometric detection, along with the comprehensive validation plan,

offer a complete framework for researchers and drug development professionals to implement

this assay in their laboratories. Adherence to these guidelines will ensure the generation of

high-quality data suitable for regulatory submission and clinical decision-making.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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